Cas no 2137481-30-0 (3-(5-methyl-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide)

• Product Name: 3-(5-methyl-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide
• CAS No: 2137481-30-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5758260
• PubChem ID: 165718177
• Update Time: 2025-05-23

3-(5-methyl-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1140701
• 2137481-30-0
• 3-(5-methyl-1H-pyrazol-1-yl)-2-[(propan-2-yl)amino]butanamide
• 3-(5-methyl-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide

• Inchi： 1S/C11H20N4O/c1-7(2)14-10(11(12)16)9(4)15-8(3)5-6-13-15/h5-7,9-10,14H,1-4H3,(H2,12,16)
• InChI Key： QYERWRZMUOGWJR-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)N1C(C)=CC=N1)NC(C)C)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(5-methyl-1H-pyrazol-1-yl)-2-(propan-2-yl)aminobutanamide

3-(5-Methyl-1H-Pyrazol-1-yl)-2-(Propan-2-yl)Aminobutanamide: A Comprehensive Overview

3-(5-Methyl-1H-Pyrazol-1-yl)-2-(Propan-2-yl)Aminobutanamide, also known by its CAS number 2137481-30-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The compound is characterized by a pyrazole ring, a methyl group, and an amide functional group, which contribute to its diverse chemical properties.

The synthesis of 3-(5-Methyl-1H-Pyrazol-1-yl)-2-(Propan-2-yl)Aminobutanamide involves a series of well-defined chemical reactions, including nucleophilic substitutions and condensations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

In terms of pharmacological properties, this compound has shown promising activity in vitro against various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. The presence of the pyrazole ring is particularly significant, as it is known to confer stability and bioavailability to the molecule. Furthermore, the methyl group attached to the pyrazole ring enhances lipophilicity, which is crucial for drug absorption.

Recent advancements in computational chemistry have allowed researchers to model the interaction of 3-(5-Methyl-1H-Pyrazol-1-yl)-2-(Propan-2-yl)Aminobutanamide with biological targets at an atomic level. These studies provide insights into the molecular mechanisms underlying its bioactivity, paving the way for rational drug design. Additionally, preclinical studies have been conducted to assess its safety profile, with results indicating minimal toxicity at therapeutic concentrations.

The potential applications of this compound extend beyond pharmacology. Its structural versatility makes it a valuable building block in organic synthesis. For example, it can serve as a precursor for more complex molecules with enhanced biological activity. Moreover, its amide functionality enables it to participate in peptide bond formation, opening avenues for peptide-based drug development.

In conclusion, 3-(5-Methyl-1H-Pyrazol-1-yl)-2-(Propan-2-yl)Aminobutanamide represents a compelling candidate for further exploration in both academic and industrial settings. Its unique chemical properties, combined with recent research findings, underscore its potential as a lead compound in drug discovery. As research continues to unfold, this molecule is expected to contribute significantly to the advancement of medicinal chemistry.